Cas no 874438-54-7 (Phenol, 4,4'-[2,2,2-trifluoro-1-(4-fluorophenyl)ethylidene]bis-)

Phenol, 4,4'-[2,2,2-trifluoro-1-(4-fluorophenyl)ethylidene]bis- structure
874438-54-7 structure
Product Name:Phenol, 4,4'-[2,2,2-trifluoro-1-(4-fluorophenyl)ethylidene]bis-
CAS No:874438-54-7
MF:C20H14F4O2
MW:362.317579746246
CID:1892970
PubChem ID:86091738
Update Time:2025-04-21

Phenol, 4,4'-[2,2,2-trifluoro-1-(4-fluorophenyl)ethylidene]bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4,4'-[2,2,2-trifluoro-1-(4-fluorophenyl)ethylidene]bis-
    • DTXSID201178327
    • DWOBGVNGLUMRRP-UHFFFAOYSA-N
    • 4,4a(2)-[2,2,2-Trifluoro-1-(4-fluorophenyl)ethylidene]bis[phenol]
    • 874438-54-7
    • OCID190064629592
    • Inchi: 1S/C20H14F4O2/c21-16-7-1-13(2-8-16)19(20(22,23)24,14-3-9-17(25)10-4-14)15-5-11-18(26)12-6-15/h1-12,25-26H
    • InChI Key: DWOBGVNGLUMRRP-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=CC=1)F)(C1C=CC(=CC=1)O)C1C=CC(=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 362.09299233Da
  • Monoisotopic Mass: 362.09299233Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 40.5Ų
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